Cas no 126067-52-5 (Ethyl 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate
• CAS No: 126067-52-5
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• CID: 897151
• PubChem ID: 2818562
• Update Time: 2024-11-08

Ethyl 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate
• 1-(4-CHLORO-PHENYL)-5-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 1-(4-chlorophenyl)-5-methylpyrazole-3-carboxylate
• 1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
• AC1MDXYQ
• ANW-73520
• CTK4B4933
• ethyl 1-(4-chlorophenyl)-5-methyl-pyrazole-3-carboxylate
• SureCN5676831
• 126067-52-5
• 1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-methyl-, ethyl ester
• SCHEMBL5676831
• Ethyl1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate
• DTXSID00384776
• HSKGILULYYHRBW-UHFFFAOYSA-N

• Inchi： 1S/C13H13ClN2O2/c1-3-18-13(17)12-8-9(2)16(15-12)11-6-4-10(14)5-7-11/h4-8H,3H2,1-2H3
• InChI Key： HSKGILULYYHRBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=CC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 264.06700
• Monoisotopic Mass: 264.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 3.01080